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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417 Get Quote

For researchers and professionals in the coatings industry, the selection of an appropriate

solvent is paramount to achieving desired formulation properties and final film characteristics.

3-Butoxy-1-propanol, a propylene glycol ether, offers a unique balance of properties that

make it a versatile component in various coating systems. This guide provides an objective

comparison of its performance against other common glycol ether solvents, supported by

quantitative data and standardized experimental protocols.

Executive Summary
3-Butoxy-1-propanol and its isomers, commercially available as Propylene Glycol n-Butyl

Ether (PnB), serve as efficient coalescing agents and solvents in both water-based and

solvent-borne coatings.[1][2] They are often considered effective substitutes for ethylene glycol

ethers (E-series), such as 2-Butoxyethanol, due to a more favorable safety profile.[2][3] Key

performance attributes include a moderate evaporation rate, good solvency for a variety of

resins, and the ability to reduce the minimum film formation temperature (MFFT) in latex

coatings.[1][4] This guide benchmarks these properties against those of 2-Butoxyethanol (Butyl

Glycol) and the slower-evaporating Dipropylene Glycol n-Butyl Ether (DPnB).

Quantitative Performance Data
The selection of a solvent is heavily influenced by its physical and chemical properties. The

following table summarizes key performance indicators for 3-Butoxy-1-propanol and its

alternatives.
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Property
3-Butoxy-1-
propanol

Propylene
Glycol n-Butyl
Ether (PnB)

2-
Butoxyethanol
(Butyl
Glycol/EB)

Dipropylene
Glycol n-Butyl
Ether (DPnB)

Molecular Weight

( g/mol )
132.20[4][5] 132.2 118.17[6][7] 190.3[8]

Boiling Point (°C) 170.1 - 188[4][9] 171 171[7][10] 230[8]

Flash Point (°C,

closed cup)
58.9 - 85[4][9] 63 - 68.9 67[7]

100 - 101.1[8]

[11]

Evaporation Rate

(nBuAc=1.0)

Moderate (not

quantified)[4]
0.09 - 0.093 0.07[7] 0.006[8]

Viscosity @ 25°C

(cP)

Data not

available
3.5 - 3.9[12][13] 2.9[7] 4.9[8]

Surface Tension

@ 25°C (mN/m)

Data not

available
26 - 27[12][13]

Data not

available
28.4[8]

Density @ 20°C

(g/cm³)
0.893[4] 0.879 0.90[7][10] 0.91[8]

Water Solubility

(wt% @ 20°C)

Partially

miscible[4]
5.5 - 6.0[14][13] Miscible[10] 4.5[8]

Note: Propylene Glycol n-Butyl Ether (PnB) is a mixture of isomers, with 1-butoxy-2-propanol

being the major component. 3-Butoxy-1-propanol is a specific isomer.[14]

Experimental Protocols
The data presented in this guide is determined by standardized methodologies to ensure

reproducibility and comparability. Key experimental protocols are detailed below.

Evaporation Rate
The evaporation rate of solvents is a critical parameter that influences drying time and film

formation.[2] It is typically measured relative to a standard solvent, n-butyl acetate, which is

assigned a rate of 1.0 (or 100).[11]
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Methodology (based on ASTM D3539): This test method determines the evaporation rate of

volatile liquids using a Shell Thin-Film Evaporometer.[15][16]

A specified volume of the solvent is dispensed onto a filter paper disc of a known area.[15]

The disc is suspended from a sensitive balance within a cabinet where temperature and

air flow are precisely controlled (e.g., 25°C).[17]

A stream of dry air is passed through the cabinet at a constant rate.[15]

The weight loss of the solvent is recorded over time.[15]

The relative evaporation rate is calculated by comparing the time it takes for 90% of the

test solvent to evaporate against the time for 90% of n-butyl acetate to evaporate under

identical conditions.[17]

Viscosity
Solvent viscosity, and its efficiency in reducing the viscosity of a resin solution, affects the flow,

leveling, and application properties of a coating.[10]

Methodology (based on ASTM D445): This standard specifies the procedure for determining

the kinematic viscosity of liquids.[18][19]

The test involves measuring the time it takes for a fixed volume of the liquid to flow under

gravity through the capillary of a calibrated viscometer.[19]

The viscometer is submerged in a constant temperature bath to ensure the measurement

is performed at a precise temperature (e.g., 25°C).[20]

The kinematic viscosity is calculated by multiplying the measured flow time by the

calibration constant of the viscometer.[19]

Dynamic viscosity (reported in cP) can be obtained by multiplying the kinematic viscosity

by the density of the liquid.[20]

Surface Tension
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Surface tension influences the wetting of the substrate, leveling of the wet film, and the

formation of surface defects.[8] Solvents can significantly lower the surface tension of a coating

formulation.[21]

Methodology (based on ASTM D971): This method is used for measuring the interfacial

tension of liquids against water using the du Noüy ring method, which is also a common

principle for measuring the surface tension (liquid-air interface).[22][23]

A platinum ring is positioned at the surface of the liquid.

The force required to pull the ring from the surface of the liquid is measured by a

tensiometer.[24][25]

This force is related to the surface tension of the liquid. The measurement provides a

sensitive way to detect contaminants and understand the wetting characteristics of the

fluid.[23]

Visualization of Solvent Selection Workflow
The process of selecting a solvent for a specific coating application involves balancing multiple

performance requirements. The following diagram illustrates a logical workflow for this process.
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Fig 1. Solvent Selection Workflow for Coatings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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